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Compound of Interest

6-Phenoxybenzo[d]thiazol-2-
Compound Name:
amine

Cat. No.: B1349573

Essential Safety and Handling Guide for 6-
Phenoxybenzo[d]thiazol-2-amine

Disclaimer: A comprehensive Safety Data Sheet (SDS) for 6-Phenoxybenzo[d]thiazol-2-
amine (CAS: 65948-19-8) is not readily available in the public domain. The following guidance
is based on the known hazard classifications for this compound and general laboratory safety
protocols for handling similar chemical substances. Researchers must consult with their
institution's Environmental Health and Safety (EHS) department for specific guidance and to
ensure compliance with all relevant regulations.

This guide provides essential safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 6-Phenoxybenzo[d]thiazol-2-
amine.

Hazard Identification and Personal Protective Equipment

6-Phenoxybenzo[d]thiazol-2-amine is classified with the following hazards:
e H302: Harmful if swallowed.
e H315: Causes skin irritation.

o H319: Causes serious eye irritation.
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e H335: May cause respiratory irritation.

Based on these hazards, the following personal protective equipment (PPE) is mandatory

when handling this compound.

Personal Protective

Body Part ] Standard/Specification
Equipment
Safety goggles with side- Conforming to EN 166 (EU) or
Eyes/Face ) )
shields or a face shield. NIOSH (US).
. ) Gloves must satisfy EU
) Chemical-resistant gloves o
Skin Directive 89/686/EEC and the

(e.g., nitrile rubber). Lab coat.

standard EN 374.

Respiratory

Use in a well-ventilated area or
a chemical fume hood. If dust
or aerosols are generated, a
NIOSH-approved respirator
with an appropriate particulate

filter is recommended.

Follow OSHA respirator
regulations (29 CFR 1910.134)
or European Standard EN 149.

Operational Plan: Safe Handling and Storage

Strict adherence to the following procedures is crucial to minimize risk and ensure a safe

laboratory environment.

Engineering Controls:

» All work with 6-Phenoxybenzo[d]thiazol-2-amine should be conducted in a well-ventilated

laboratory, preferably within a certified chemical fume hood.

e An eyewash station and safety shower must be readily accessible in the immediate work

area.

Handling Procedures:
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o Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the
work area by covering surfaces with absorbent, disposable bench paper.

» Weighing: If weighing the solid compound, do so in a fume hood or a ventilated balance
enclosure to avoid inhalation of dust particles.

e Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid
splashing.

e General Hygiene: Avoid contact with skin and eyes. Do not eat, drink, or smoke in the
laboratory. Wash hands thoroughly after handling the compound, even if gloves were worn.

Storage:
» Store in a tightly sealed container in a cool, dry, and dark place.[1]
o Keep in a well-ventilated area.

e The recommended storage temperature is between 2-8°C.[1]

Emergency Procedures and First Aid
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Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.

Immediately wash the affected area with plenty
_ of soap and water for at least 15 minutes.
Skin Contact ) ) )
Remove contaminated clothing. Seek medical

attention if irritation persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.

Disposal Plan

All waste containing 6-Phenoxybenzo[d]thiazol-2-amine must be treated as hazardous

waste.

e Solid Waste: Collect unused or contaminated solid material in a dedicated, clearly labeled,
and sealed container for chemical waste. This includes contaminated items such as weighing
paper, pipette tips, and disposable gloves.

o Liquid Waste: Collect solutions containing the compound in a separate, labeled, and sealed
container for hazardous liquid waste. Do not mix with other waste streams unless
compatibility is known.

o Contaminated PPE: Used disposable PPE should be double-bagged and disposed of as
chemically contaminated waste.
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» Disposal Method: Engage a licensed professional waste disposal service for the final
disposal of all waste materials. Do not dispose of this chemical into the environment, drains,

or as regular solid waste.

Visual Guides

The following diagrams illustrate key operational workflows for handling 6-
Phenoxybenzo[d]thiazol-2-amine safely.
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Standard Operating Procedure for Handli

ng 6-Phenoxybenzo[d]thiazol-2-amine.
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Workflow for Responding to a Spill of 6-Phenoxybenzo[d]thiazol-2-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References
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« To cite this document: BenchChem. [Personal protective equipment for handling 6-
Phenoxybenzo[d]thiazol-2-amine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1349573#personal-protective-equipment-for-
handling-6-phenoxybenzo-d-thiazol-2-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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